Cas no 2309456-82-2 (2-{[3-(5-Bromopyridin-2-yl)-1-azaspiro[4.5]decan-3-yl]oxy}acetic acid)

• Product Name: 2-{[3-(5-Bromopyridin-2-yl)-1-azaspiro[4.5]decan-3-yl]oxy}acetic acid
• CAS No: 2309456-82-2
• MF: C₁₆H₂₁BrN₂O₃
• MW: 369.253543615341
• CID: 6284077
• PubChem ID: 165738713
• Update Time: 2025-10-31

2-{[3-(5-Bromopyridin-2-yl)-1-azaspiro[4.5]decan-3-yl]oxy}acetic acid Chemical and Physical Properties

Names and Identifiers

• EN300-7429218
• 2309456-82-2
• 2-{[3-(5-bromopyridin-2-yl)-1-azaspiro[4.5]decan-3-yl]oxy}acetic acid
• 2-{[3-(5-Bromopyridin-2-yl)-1-azaspiro[4.5]decan-3-yl]oxy}acetic acid

• Inchi： 1S/C16H21BrN2O3/c17-12-4-5-13(18-8-12)16(22-9-14(20)21)10-15(19-11-16)6-2-1-3-7-15/h4-5,8,19H,1-3,6-7,9-11H2,(H,20,21)
• InChI Key： LKXDNLHTLKJBDX-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C=C1)C1(CNC2(CCCCC2)C1)OCC(=O)O

Computed Properties

• Exact Mass: 368.07356g/mol
• Monoisotopic Mass: 368.07356g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 414
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 71.4Ų

Additional information on 2-{[3-(5-Bromopyridin-2-yl)-1-azaspiro[4.5]decan-3-yl]oxy}acetic acid

Professional Introduction to Compound with CAS No. 2309456-82-2 and Product Name: 2-{[3-(5-Bromopyridin-2-yl)-1-azaspiro[4.5]decan-3-yl]oxy}acetic acid

The compound with the CAS number 2309456-82-2 and the product name 2-{[3-(5-Bromopyridin-2-yl)-1-azaspiro[4.5]decan-3-yl]oxy}acetic acid represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its complex molecular structure, has garnered attention due to its potential applications in drug development and biochemical research. The unique spirocyclic framework and the presence of brominated pyridine moieties make it a promising candidate for further investigation.

In recent years, the pharmaceutical industry has witnessed a surge in the development of novel compounds that incorporate spirocyclic structures. These structures are known for their ability to enhance binding affinity and selectivity, making them valuable in the design of therapeutic agents. The spiro[4.5]decan-3-one core of this compound contributes to its stability and reactivity, which are crucial factors in drug design. The presence of an azaspiro ring system further adds to its complexity, offering multiple sites for functionalization and interaction with biological targets.

The 5-bromopyridin-2-yl substituent is another key feature of this compound that warrants detailed discussion. Pyridine derivatives are widely recognized for their role in medicinal chemistry due to their ability to modulate various biological pathways. The bromine atom at the 5-position enhances the electrophilicity of the pyridine ring, facilitating further chemical modifications. This characteristic makes the compound a versatile building block for synthesizing more complex molecules with tailored pharmacological properties.

The acetic acid moiety at the end of the molecular chain introduces a carboxylic acid group, which is a common pharmacophore in drug design. Carboxylic acids can participate in hydrogen bonding interactions, which are essential for binding to biological targets such as enzymes and receptors. Additionally, they can be used to form esters or amides, expanding the structural diversity of derivatives derived from this compound.

Recent studies have highlighted the importance of spirocyclic compounds in the development of novel therapeutics. These compounds have shown promise in various therapeutic areas, including oncology, inflammation, and central nervous system disorders. The unique structural features of this compound make it an attractive candidate for further exploration in these fields. Researchers have been particularly interested in its potential as a scaffold for developing small-molecule inhibitors targeting specific enzymes involved in disease pathways.

The bromopyridine moiety has also been extensively studied for its pharmacological properties. Brominated pyridines are known to exhibit potent activity against a range of biological targets, including kinases and transcription factors. The bromine atom serves as a handle for further functionalization, allowing researchers to fine-tune the pharmacokinetic and pharmacodynamic properties of derived compounds.

In terms of synthetic chemistry, this compound presents an intriguing challenge due to its complex architecture. However, advances in synthetic methodologies have made it increasingly feasible to construct such molecules with high precision. Techniques such as transition-metal-catalyzed cross-coupling reactions and ring-closing metathesis have been instrumental in facilitating the synthesis of spirocyclic structures like this one.

From a biochemical perspective, understanding how this compound interacts with biological targets is crucial for evaluating its therapeutic potential. Computational modeling and experimental techniques such as X-ray crystallography have been employed to elucidate the binding modes of small molecules like this one. These studies provide valuable insights into how structural modifications can influence binding affinity and selectivity.

The development of novel drug candidates is a multi-step process that involves extensive characterization at both chemical and biological levels. This compound has been subjected to rigorous testing to assess its safety profile and efficacy in preclinical models. Preliminary results suggest that it exhibits promising activity against certain disease-related targets, warranting further investigation.

The pharmaceutical industry continues to invest heavily in research aimed at discovering new therapeutic agents with improved efficacy and reduced side effects. Compounds like this one represent a significant step forward in this endeavor, offering innovative solutions to complex medical challenges.